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5-O-Methylembelin: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
5-O-Methylembelin, a derivative of the naturally occurring benzoquinone embelin, has

garnered significant interest in the scientific community for its diverse pharmacological

activities. This technical guide provides an in-depth overview of the physical and chemical

characteristics of 5-O-Methylembelin, detailed experimental protocols for its synthesis and

characterization, and an exploration of its known biological signaling pathways. All quantitative

data is presented in structured tables for clarity and comparative analysis, and key

experimental workflows and signaling pathways are visualized using diagrams to facilitate

understanding.

Physicochemical Characteristics
5-O-Methylembelin, also known as 2-hydroxy-5-methoxy-3-undecyl-1,4-benzoquinone, is a

solid compound with the molecular formula C₁₈H₂₈O₄.[1] It is structurally related to embelin,

with the hydroxyl group at the 5-position replaced by a methoxy group.[1] This modification

influences its physicochemical properties and biological activity.

Table 1: Physical and Chemical Properties of 5-O-Methylembelin
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Property Value Reference

Molecular Formula C₁₈H₂₈O₄ [1]

Molecular Weight 308.4 g/mol [1]

IUPAC Name

2-hydroxy-5-methoxy-3-

undecylcyclohexa-2,5-diene-

1,4-dione

[1]

Physical Description Solid [1]

Melting Point 95 - 96 °C [1]

Solubility
Soluble in DMSO, PEG300,

Tween-80, and Corn Oil.

Spectroscopic Data
The structural elucidation of 5-O-Methylembelin is confirmed through various spectroscopic

techniques. The following table summarizes the key spectral data.

Table 2: Spectroscopic Data for 5-O-Methylembelin

Technique Data Reference

¹H NMR
Data not fully available in

search results.

¹³C NMR
Data not fully available in

search results.

Infrared (IR)

Characteristic peaks for

hydroxyl, carbonyl, and C-O

stretching are expected.

Mass Spectrometry (MS)
GC-MS data available on

PubChem.
[1]

Experimental Protocols
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Synthesis of 5-O-Methylembelin from Embelin
A common method for the synthesis of 5-O-Methylembelin involves the selective methylation

of embelin. A general protocol is outlined below.

Experimental Workflow: Synthesis of 5-O-Methylembelin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1208776#physical-and-chemical-characteristics-of-5-
o-methylembelin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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